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Efficacy Against Powdery Mildew

Compound Focus: Trifloxystrobin

Get Quote

Trifloxystrobin demonstrates significant efficacy against powdery mildews across multiple fruit crops. The

table below summarizes key quantitative data from field studies.

Table 1. Efficacy of Trifloxystrobin Against Powdery Mildew and Rust in Fruit Crops

Concentration

Crop Disease Pathogen Efficacy Results Citation
(% viv)
Apple Powdery Podosphaera 0.0075, 0.015, 95-98% reduction in [1]
Mildew leucotricha 0.035 mildewed leaf area
(secondary infections)
Apple Powdery Podosphaera 0.0075, 0.015, 94-98% reduction in [1]
Mildew leucotricha 0.035 disease incidence on
terminal shoots
Mango Powdery Oidium 0.005, 0.01, 91-94% disease control [1]
Mildew mangiferae 0.025 on fruit
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Concentration

Crop Disease Pathogen Efficacy Results Citation
(% viv)
Nectarine Powdery Sphaerotheca 0.005, 0.01, 89-92% disease control [1]
Mildew pannosa 0.025 on fruit
Prune Rust Tranzschelia 0.005, 0.01, 87-91% reduction in leaf  [1]
discolor 0.025 area infected

Application Protocols

Effective control of powdery mildew requires well-timed applications and proper dosing.

Table 2. Application Protocol for Trifloxystrobin in Apples and Mangoes

Mango-Specific

Parameter Apple-Specific Recommendations .
Recommendations

Product Example Flint Extra Fungicide [2] Information derived from research
settings [1]

Recommended 2.5 - 3.0 fl oz per acre [3] [4] Tested at 0.005 - 0.025%

Rate concentration [1]

Application Timing  Begin at tight cluster stage; continue on  Four or more applications may be
a 7-14 day interval until end of terminal needed for sufficient control [1].
shoot growth [3].

Application 7-14 days, with tighter intervals during Specific interval not defined;

Interval rapid shoot growth [3]. applications timed to protect young
fruit.

Pre-Harvest 14 days [3] To be determined by local

Interval (PHI) regulations.
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Mango-Specific

Parameter Apple-Specific Recommendations .
Recommendations
Use in Resistance Excellent control; rotate with different Effective; valuable for rotation to
Management FRAC groups (e.g., DMI fungicides - manage resistance to other
FRAC 3) [1] [3]. fungicide classes [1].

The following workflow outlines the integrated strategy for managing powdery mildew in apples, which can

also be adapted for mangoes:
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Cultural Practices

Monitor for Primary Symptoms

Resistance Management

Application 1: Tight Cluster

Application 2: Petal Fall

7-14 day interval

Subsequent Applications
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Detailed Experimental Methodologies
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The efficacy data presented is based on standardized field and laboratory protocols.

Field Experiment Protocol for Efficacy Evaluation [1]

e Orchard Selection: Experiments are conducted in commercial orchards with a history of the target
diseases and cultivars known to be susceptible to the pathogens.
e Experimental Design: A randomized complete block design is typically used, with each treatment
replicated 3-4 times. A single tree usually serves as one experimental unit.
¢ Treatment Application: Fungicides are applied using standard orchard sprayers. Applications should
cover both sides of the leaves thoroughly. Experimental treatments include multiple concentrations of
the test fungicide (e.g., trifloxystrobin at 0.0075%, 0.015%, 0.035%), standard reference fungicides
(e.g., penconazole for powdery mildew), and a non-treated water control.
¢ Disease Assessment:
o Apple Powdery Mildew (Primary): Count the number of primary infections per tree at the
bloom stage.
o Apple Powdery Mildew (Secondary): Randomly select 10 shoots per tree. Assess the five
youngest expanded leaves on each shoot for the percentage of leaf area covered by mildew.
o Fruit Infection: Assess a defined number of fruits per tree for symptoms (e.g., netlike
russeting).
o Assessments are conducted at regular intervals (e.g., 7-14 days) after application.

In Vitro Protocol for Fungicide Screening (Poison Food
Technique) [5]

¢ Media Preparation: Prepare Potato Dextrose Agar (PDA) medium.

¢ Fungicide Incorporation: Amend the PDA with the test fungicide at three different concentrations
(e.g., 0.05%, 0.1%, 0.15%) while the agar is cooling but still liquid.

¢ Pathogen Inoculation: In the center of each petri dish containing the amended PDA, place a
mycelial disc (e.g., 5mm diameter) taken from the actively growing margin of the target pathogen
(e.g., Colletotrichum gloeosporioides).

¢ Incubation and Measurement: Incubate the inoculated plates at a suitable temperature (e.g.,
25+2°C). Measure the radial growth of the fungus in the treated plates and compare it to the growth in
an unamended control plate after a set period.

o Data Analysis: Calculate the percentage of mycelial growth inhibition.

Resistance Management and Integrated Control
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¢ Unique Mode of Action: Trifloxystrobin is a strobilurin fungicide (FRAC Group 11) that inhibits
mitochondrial respiration in fungi [1]. This mode of action differs from other common fungicide classes
like DMIs (FRAC 3) and SDHIs (FRAC 7), making it valuable for resistance management.

¢ Resistance Risk: Intensive use of any single-site fungicide can lead to the selection of resistant
pathogen populations [1] [4]. Strobilurins are considered at high risk for resistance development.

¢ Integrated Strategies:

o Fungicide Rotation: Rotate trifloxystrobin with fungicides from different FRAC groups (e.g.,
DMI fungicides like myclobutanil or triflumizole) that have different modes of action [3] [4].

o Tank Mixing: Use trifloxystrobin in a tank mix with a protectant fungicide (e.g., copper-based
products) or a fungicide from another effective group to enhance efficacy and resistance
management [6].

o Cultural Controls: Incorporate host resistance by planting less susceptible cultivars where
available [3] [4]. Practice sanitation by pruning and removing infected shoots in early spring to
reduce initial inoculum [4].

Conclusion

Trifloxystrebin is a powerful tool for controlling powdery mildew in apples and mangoes. Its protective
action, translaminar movement, and unique mode of action provide robust disease control. For sustainable
long-term use, it is imperative to integrate this fungicide into a broader management program that includes
cultural practices and strict adherence to anti-resistance strategies, such as rotating with chemical classes

possessing different FRAC codes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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